Cas no 80606-30-0 (Pentanenitrile, 2,2-diethyl-)

• Product name: Pentanenitrile, 2,2-diethyl-
• CAS No: 80606-30-0
• MF: C₉H₁₇N
• MW: 139.23798
• CID: 705339
• PubChem ID: 12754186

Pentanenitrile, 2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2,2-diethyl-
• 2,2-diethylpentanenitrile
• 80606-30-0
• DTXSID00508975

• Inchi： InChI=1S/C9H17N/c1-4-7-9(5-2,6-3)8-10/h4-7H2,1-3H3
• InChI Key： BUGGGIFOQHMDKP-UHFFFAOYSA-N
• SMILES： CCCC(CC)(CC)C#N

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 3